BENGHE Foundational & Exploratory

Check Availability & Pricing

Health and Safety Data for Strontium
Diricinoleate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium diricinoleate

Cat. No.: B15176774

Disclaimer: No specific health and safety data for strontium diricinoleate has been found in
publicly available literature. This guide provides a preliminary hazard assessment based on the
toxicological profiles of various strontium salts and ricinoleic acid as surrogate compounds. The
information herein is intended for researchers, scientists, and drug development professionals
for preliminary risk assessment and to guide potential future safety testing. All data presented
for surrogate compounds should not be directly extrapolated to strontium diricinoleate
without empirical validation.

Introduction

Strontium diricinoleate is a salt consisting of a strontium ion (Sr2*) and two ricinoleate anions.
Due to the absence of specific toxicological data for this compound, a comprehensive safety
evaluation necessitates an analysis of its constituent components: strontium and ricinoleic acid.
Strontium, an alkaline earth metal, shares physiological pathways with calcium and is known to
primarily affect bone tissue at high doses.[1] Ricinoleic acid, an unsaturated omega-9 fatty acid,
is the primary component of castor oil and has a history of use in various applications.[2][3][4]

This technical guide summarizes the available health and safety information for representative
strontium compounds and ricinoleic acid to construct a provisional safety profile for strontium
diricinoleate.

Physicochemical Properties of Surrogate
Compounds
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Understanding the physicochemical properties is crucial for predicting the behavior and
potential hazards of a substance. The following table summarizes key properties for strontium
chloride (as a representative water-soluble salt), strontium stearate (as a surrogate for a fatty
acid salt), and ricinoleic acid.

Property Strontium Chloride  Strontium Stearate  Ricinoleic Acid

Chemical Formula SrCl2 Sr(C1sH3502)2 C1sH3403

Molar Mass 158.53 g/mol 654.56 g/mol 298.46 g/mol

Appearance White crystalline White powder Yellow viscous liquid
powder

Melting Point 874 °C[4] 130-140 °C[5] 5 °C[6]

Boiling Point 1250 °C Not available 245 °CJ[6]

Solubility in Water Soluble Insoluble[5] Immiscible

Density 3.05 g/cm?3 1.11 g/cm3[5] 0.945 g/cm?3[6]

Toxicological Data from Surrogate Compounds

The toxicological data for various strontium compounds and ricinoleic acid are summarized
below. This information provides an insight into the potential hazards associated with
strontium diricinoleate.

Acute Toxicity
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Compound Route Species Value Reference
Strontium LD50: 2700-2900
] Oral Mouse [7]
Chloride mg/kg
_ _ LD50: 2350
Strontium Nitrate  Oral Mouse [7]
mg/kg
NOAEL: 5,000-
o ) ) 7,500 mg/kg/day
Ricinoleic Acid Oral Mouse/Rat ) [8]
(from castor oil
studies)
Skin and Eye Irritation
Compound Test Species Result Reference
Strontium o Causes serious
_ Eye Irritation - [4]
Chloride eye damage.
Non-irritating to
o ) ) o ) slightly irritating
Ricinoleic Acid Skin Irritation Rabbit o [3114119]
(conflicting
results).
Ricinoleic Acid Eye Irritation - Likely irritating. [71[10]
Compound Assay Result Reference

Sodium Ricinoleate

Bacterial/Mammalian

Not genotoxic.

[3]4]

Strontium Chloride

Carcinogenicity

No ingredient is
identified as a
probable, possible or
confirmed human
carcinogen by IARC
or NTP.

[4]
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Experimental Protocols (Hypothetical)

As no specific experimental data for strontium diricinoleate is available, this section outlines
a standard workflow for the initial safety assessment of a novel chemical substance, presented

as a Graphviz diagram.
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Figure 1: Hypothetical Experimental Workflow for Safety Assessment
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Figure 2: Strontium's Interference with Calcium in Bone Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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